Cas no 59696-57-0 (2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-)

2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)- structure
59696-57-0 structure
Product Name:2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-
CAS No:59696-57-0
MF:C5H9N3O2
MW:143.143860578537
CID:337547
PubChem ID:3006912
Update Time:2025-04-19

2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-Oxadiazin-3(6H)-one, 5-(dimethylamino)-
    • 5-(dimethylamino)-6H-1,2,4-oxadiazin-3-one
    • SCHEMBL11091167
    • DTXSID90388324
    • 59696-57-0
    • CHEMBL3275242
    • Inchi: 1S/C5H9N3O2/c1-8(2)4-3-10-7-5(9)6-4/h3H2,1-2H3,(H,7,9)
    • InChI Key: OEMGGOUPZPPZQB-UHFFFAOYSA-N
    • SMILES: O1CC(=NC(N1)=O)N(C)C

Computed Properties

  • Exact Mass: 143.06957
  • Monoisotopic Mass: 143.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 53.9Ų

Experimental Properties

  • PSA: 53.93
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